Cas no 70618-67-6 (1-prop-2-enyl-3-[(e)-1-pyridin-2-ylethylideneamino]thiourea)

• Product name: 1-prop-2-enyl-3-[(e)-1-pyridin-2-ylethylideneamino]thiourea
• CAS No: 70618-67-6
• MF: C₁₁H₁₄N₄S
• MW: 234.32066
• CID: 975404
• PubChem ID: 5371064

1-prop-2-enyl-3-[(e)-1-pyridin-2-ylethylideneamino]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enyl-3-[(e)-1-pyridin-2-ylethylideneamino]thiourea
• METHYL2-PYRIDYLKETONE4-ALLYL-3-THIOSEMICARBAZONE
• 2-acetylpyridine 4-allyl-3-thiosemicarbazone
• 4-Allyl-1-(1-(2-pyridyl)ethylidene)-3-thio-semicarbazide
• AC1NSVW8
• BRN 1466176
• CHEMBL455284
• KETONE, METHYL 2-PYRIDYL, 4-ALLYL-3-THIOSEMICARBAZONE
• NSC318804
• Semicarbazide, 4-allyl-1-(1-(2-pyrydyl)ethylidene)-3-thio-
• T0514-7409
• 70618-67-6
• SR-01000040387-1
• 1-allyl-3-[1-(2-pyridyl)ethylideneamino]thiourea
• SR-01000040387
• BRD-K47037663-001-01-8
• BDBM57228
• Z44890774
• cid_3005984
• NSC 318804
• (1E)-1-(2-Pyridinyl)ethanone N-allylthiosemicarbazone
• MLS000564161
• NSC-318804
• 1-prop-2-enyl-3-[1-(2-pyridinyl)ethylideneamino]thiourea
• 1-prop-2-enyl-3-(1-pyridin-2-ylethylideneamino)thiourea
• NCGC00246060-01
• SMR000151711
• 1-allyl-3-[(E)-1-(2-pyridyl)ethylideneamino]thiourea
• SCHEMBL21994255

• Inchi： InChI=1S/C11H14N4S/c1-3-7-13-11(16)15-14-9(2)10-6-4-5-8-12-10/h3-6,8H,1,7H2,2H3,(H2,13,15,16)/b14-9+
• InChI Key： FDKSOUXJZSXTHD-NTEUORMPSA-N
• SMILES： CC(=NNC(=S)NCC=C)C1=CC=CC=N1

Computed Properties

• Exact Mass: 234.09412
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 49.31
• LogP: 2.23750